Cas no 2138426-74-9 (1-[(4-Methylpiperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane)

• Product Name: 1-[(4-Methylpiperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane
• CAS No: 2138426-74-9
• MF: C₁₃H₂₄N₂
• MW: 208.343063354492
• CID: 5829155
• PubChem ID: 165868143
• Update Time: 2025-05-20

1-[(4-Methylpiperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methylpiperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane
• 2138426-74-9
• EN300-714073
• 1-[(4-Methylpiperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane

• Inchi： 1S/C13H24N2/c1-11-4-8-15(9-5-11)10-13-6-2-12(14-13)3-7-13/h11-12,14H,2-10H2,1H3
• InChI Key： GPBBCFXUSDUESZ-UHFFFAOYSA-N
• SMILES： N1C2CCC1(CN1CCC(C)CC1)CC2

Computed Properties

• Exact Mass: 208.193948774g/mol
• Monoisotopic Mass: 208.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-[(4-Methylpiperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane

1-[(4-Methylpiperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane (CAS No. 2138426-74-9): An Overview of Its Structure, Synthesis, and Potential Applications

1-[(4-Methylpiperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane (CAS No. 2138426-74-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicycloalkanes, which are known for their ability to modulate various biological processes and interactions.

The core structure of 1-[(4-Methylpiperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane is a 7-azabicyclo[2.2.1]heptane ring, which is a seven-membered ring containing one nitrogen atom and two fused five-membered rings. This bicyclic system provides a rigid scaffold that can be functionalized with various substituents to fine-tune its pharmacological properties. The presence of the (4-methylpiperidin-1-yl)methyl group attached to the nitrogen atom of the azabicycloalkane ring adds further complexity and enhances the compound's ability to interact with specific biological targets.

Recent studies have highlighted the importance of azabicycloalkanes in drug discovery, particularly in the development of central nervous system (CNS) agents and anti-inflammatory drugs. The unique conformational flexibility and high lipophilicity of these compounds make them ideal candidates for crossing the blood-brain barrier (BBB), which is a critical factor in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

The synthesis of 1-[(4-Methylpiperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane typically involves a multi-step process that begins with the formation of the 7-azabicyclo[2.2.1]heptane core through a variety of cyclization reactions, such as intramolecular azide reduction or ring-closing metathesis (RCM). The subsequent introduction of the (4-methylpiperidin-1-yl)methyl group can be achieved through nucleophilic substitution or reductive amination reactions, depending on the specific synthetic route chosen.

In terms of its biological activity, 1-[(4-Methylpiperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane has shown promising results in preclinical studies as a potent modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. By selectively binding to specific GPCRs, this compound can modulate their activity and potentially treat various diseases associated with receptor dysfunction.

One notable application of 1-[(4-Methylpiperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane is in the treatment of chronic pain conditions, where it has demonstrated analgesic effects by interacting with opioid receptors without causing significant side effects such as addiction or respiratory depression. Additionally, its anti-inflammatory properties have been explored in models of inflammatory diseases, where it has shown potential to reduce inflammation and tissue damage.

The pharmacokinetic profile of 1-[(4-Methylpiperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane is another important aspect that has been studied extensively. Its high lipophilicity facilitates rapid absorption and distribution throughout the body, while its metabolic stability ensures sustained therapeutic effects over an extended period. These properties make it an attractive candidate for both oral and parenteral administration routes.

In conclusion, 1-[(4-Methylpiperidin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane (CAS No. 2138426-74-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an exciting target for further investigation and development as a novel therapeutic agent.